N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-(1-benzyl-3-phenylpyrazol-4-yl)methylideneamino]-3,5-dihydroxybenzamide
• InChI: InChI=1S/C24H20N4O3/c29-21-11-19(12-22(30)13-21)24(31)26-25-14-20-16-28(15-17-7-3-1-4-8-17)27-23(20)18-9-5-2-6-10-18/h1-14,16,29-30H,15H2,(H,26,31)/b25-14+
• InChI Key: BEXFWLZEUUNBTI-AFUMVMLFSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CC=CC=C3)C=NNC(=O)C4=CC(=CC(=C4)O)O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CC=CC=C3)/C=N/NC(=O)C4=CC(=CC(=C4)O)O
• Molecular Formula: C24H20N4O3
• Molecular Weight: 412.4 g/mol

Description

N-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide, also known as Pyrazolone derivative, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has gained attention due to its unique structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and oxidative stress. Additionally, it may also act as a free radical scavenger, thereby reducing oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models. Additionally, it has been shown to possess antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative is its ease of synthesis. Additionally, it exhibits a wide range of biological activities, making it a versatile compound for scientific research. However, one of the limitations of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative is its limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative. One possible direction is the development of more efficient synthesis methods that can produce higher yields of the compound. Additionally, further studies are needed to fully understand the mechanism of action of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative. Furthermore, its potential use as a diagnostic agent for various diseases needs to be explored further. Finally, studies are needed to determine the potential toxicity and safety of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative for human use.
Conclusion:
In conclusion, N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative is a promising compound that has been synthesized and studied for its potential applications in scientific research. It exhibits various biological activities such as anti-inflammatory, antioxidant, and antimicrobial properties. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Scientific Research Applications

N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-3,5-dihydroxybenzohydrazide derivative has been extensively studied for its potential applications in scientific research. It has been shown to possess various biological activities such as anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, it has been studied for its potential use as a diagnostic agent for various diseases such as cancer.